Cas no 941881-88-5 (5-{(furan-2-yl)methylamino}-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-{(furan-2-yl)methylamino}-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile
• CAS No: 941881-88-5
• MF: C₂₀H₁₅N₃O₄
• MW: 361.350804567337
• CID: 5430250
• PubChem ID: 16958048
• Update Time: 2025-07-01

5-{(furan-2-yl)methylamino}-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• VU0609914-1
• F3309-0575
• AKOS001888998
• 941881-88-5
• 5-{[(furan-2-yl)methyl]amino}-2-[5-(phenoxymethyl)furan-2-yl]-1,3-oxazole-4-carbonitrile
• 5-((furan-2-ylmethyl)amino)-2-(5-(phenoxymethyl)furan-2-yl)oxazole-4-carbonitrile
• 5-{(furan-2-yl)methylamino}-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C20H15N3O4/c21-11-17-19(22-12-15-7-4-10-24-15)27-20(23-17)18-9-8-16(26-18)13-25-14-5-2-1-3-6-14/h1-10,22H,12-13H2
• InChI Key： SELVZHJISUGPRG-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1=NC(C#N)=C(NCC2=CC=CO2)O1)COC1C=CC=CC=1

Computed Properties

• Exact Mass: 361.10625597g/mol
• Monoisotopic Mass: 361.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 97.4Ų

Additional information on 5-{(furan-2-yl)methylamino}-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile

Introducing 5-{(furan-2-yl)methylamino}-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile (CAS No. 941881-88-5): A Compound with Promising Applications in Modern Medicinal Chemistry

The compound 5-{(furan-2-yl)methylamino}-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile (CAS No. 941881-88-5) represents a fascinating intersection of heterocyclic chemistry and medicinal innovation. Its unique structural framework, featuring a 1,3-oxazole core linked to furan and phenoxymethyl substituents, positions it as a versatile scaffold for the development of novel therapeutic agents. This introduction delves into the compound's chemical properties, potential biological activities, and its relevance in contemporary pharmaceutical research.

The molecular architecture of this compound is meticulously designed to exploit the synergistic interactions between its constituent moieties. The 1,3-oxazole ring is a well-established pharmacophore in medicinal chemistry, known for its ability to engage in hydrogen bonding and stabilize biologically relevant conformations. Its incorporation into the structure suggests potential applications in drug design, particularly in targeting enzymes and receptors involved in metabolic and inflammatory pathways. The presence of two distinct heterocyclic units—furan and phenoxymethyl—adds another layer of complexity, enabling diverse functionalization and modularity for further chemical derivatization.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their pharmacological potential. The furan moiety, with its electron-rich aromatic system, can serve as a ligand for metal ions or participate in π-stacking interactions with biological targets. Meanwhile, the phenoxymethyl group introduces hydrophilicity and may enhance solubility, which is crucial for drug bioavailability. Together, these features make this compound an attractive candidate for further exploration in the quest for next-generation therapeutics.

The 1,3-oxazole core itself has garnered significant attention due to its role in various bioactive molecules. Its five-membered ring structure allows for planarity and rigidity, which can be advantageous in binding to protein targets with high specificity. Additionally, the nitrile group at the 4-position introduces a polar moiety that can interact with hydrophilic pockets on biological surfaces. These structural attributes collectively contribute to the compound's potential as a lead molecule in drug discovery programs.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex derivatives. The presence of multiple reactive sites—such as the amino group on the furan ring and the nitrile functionality—provides chemists with ample opportunities to modify its properties through synthetic chemistry. This flexibility is particularly valuable in medicinal chemistry pipelines where iterative optimization is often required to achieve desired pharmacokinetic and pharmacodynamic profiles.

In the context of modern drug development, there is growing interest in molecules that can modulate multiple biological pathways simultaneously—a strategy known as polypharmacology. The structural features of 5-{(furan-2-yl)methylamino}-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile (CAS No. 941881-88-5) make it a promising candidate for such an approach. For instance, its ability to interact with both enzyme and receptor targets could be leveraged to develop treatments for multifaceted diseases like cancer or neurodegenerative disorders.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The 1,3-oxazole-furan hybrid scaffold exemplified by this compound has shown promise in preclinical models as a modulator of inflammatory responses and cell signaling pathways. These findings align with broader trends in medicinal chemistry where natural product-inspired structures are being repurposed or redesigned to improve therapeutic efficacy.

The synthesis of this compound also underscores advancements in synthetic methodologies that allow for efficient construction of complex molecular frameworks. Techniques such as transition-metal-catalyzed cross-coupling reactions have made it feasible to assemble intricate heterocyclic systems with high precision. This capability is essential for generating libraries of compounds like this one, which can then be screened using high-throughput techniques to identify hits with desirable biological activity.

The phenoxymethyl group, while relatively understudied compared to other alkoxy-substituted moieties, offers unique opportunities for functionalization and derivatization. Its oxygen atom can participate in hydrogen bonding networks within biological targets, potentially enhancing binding affinity or selectivity. Furthermore, the methylene group adjacent to the phenol ring provides a site for further chemical modification via oxidation or reduction reactions.

As computational power increases and machine learning models become more sophisticated, virtual screening methods are being employed to prioritize compounds like this one for experimental validation. These approaches leverage large datasets of known bioactive molecules to predict potential interactions between candidates and therapeutic targets. By integrating structural descriptors derived from quantum mechanical calculations with experimental data from high-content screening assays, researchers can accelerate their search for novel drug candidates.

The furan moiety, characterized by its electron-deficient aromatic system due to conjugation with adjacent double bonds, can engage in specific non-covalent interactions with biological targets including nucleic acids and proteins. This property makes it particularly useful in designing molecules that require precise spatial orientation within a binding pocket—a critical factor for drug-like behavior.

In conclusion,5-{(furan-2-yl)methylamino}-2-5-(phenoxymethyl)furan -2 -yl -1 ,3 - oxazole -4 -carbonitrile (CAS No . 941881 -88 -5 ) stands out as an innovative compound with significant potential across multiple domains of medicinal chemistry . Its unique structural composition , characterized by interplay between key functional groups such as ( furan -2 -yl)methylamino, 5-( phenoxymethyl) ,and core scaffolds including 1 ,3 - oxazole , positions it as a valuable scaffold for future research . As our understanding of biological systems continues to evolve , compounds like this one will play an increasingly important role in addressing complex diseases through targeted molecular interventions . p >